3-(azepan-1-ylcarbonyl)-N-(3,5-dimethylphenyl)-7-methyl-1,8-naphthyridin-4-amine

• IUPAC Name: azepan-1-yl-[4-(3,5-dimethylanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C24H28N4O/c1-16-12-17(2)14-19(13-16)27-22-20-9-8-18(3)26-23(20)25-15-21(22)24(29)28-10-6-4-5-7-11-28/h8-9,12-15H,4-7,10-11H2,1-3H3,(H,25,26,27)
• InChI Key: DKZGBVWWFJKZAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC(=CC(=C3)C)C)C(=O)N4CCCCCC4
• Molecular Formula: C24H28N4O
• Molecular Weight: 388.5 g/mol

Description

Molecular Structure Analysis

There is no detailed molecular structure analysis available for this compound.

Scientific Research Applications

Enantioselective Synthesis and Chiral Discrimination

Chiral Discrimination and Enantioseparation

The study of chiral discrimination is crucial in pharmaceutical chemistry where the enantioseparation of compounds can significantly impact drug effectiveness and safety. Research on cellulose derivatives for chromatographic enantioseparation highlights the importance of structural variations in achieving complete base-line separation of enantiomers, a principle that could be applied to the study and separation of compounds like "3-(azepan-1-ylcarbonyl)-N-(3,5-dimethylphenyl)-7-methyl-1,8-naphthyridin-4-amine" (Yashima, Yamamoto, & Okamoto, 1996).

Aromatic Amines and Azepines in Chemical Synthesis

Synthesis of Aromatic and Heterocyclic Compounds

The development of new synthetic routes for aromatic amines and heterocyclic compounds, such as azepines, is a vital area of research for the discovery of novel therapeutic agents and materials. Studies on the enantioselective synthesis of secondary amines with switchable axial chirality provide insights into the synthesis of structurally complex molecules, which could be relevant for the synthesis of "3-(azepan-1-ylcarbonyl)-N-(3,5-dimethylphenyl)-7-methyl-1,8-naphthyridin-4-amine" and its analogs (Pira, Wallace, & Graham, 2009).

Applications in Material Science

Ionic Liquids and Organosoluble Materials

The creation of new materials with high thermal stability and unique solubility properties is another application area. Research on azepanium ionic liquids introduces the concept of utilizing azepane-based structures to synthesize novel ionic liquids with potential applications ranging from green chemistry to material science, suggesting a pathway for exploring the properties of compounds with azepan-1-ylcarbonyl groups (Belhocine et al., 2011).

Bioactive Compound Development

Cytotoxic Activity and Drug Design

The search for bioactive compounds with cytotoxic activity against cancer cells is an ongoing area of pharmacological research. Studies on the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines exemplify the exploration of naphthyridine derivatives for potential anticancer activity. This indicates the potential of "3-(azepan-1-ylcarbonyl)-N-(3,5-dimethylphenyl)-7-methyl-1,8-naphthyridin-4-amine" in the development of new therapeutic agents (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).